Cas no 2228390-93-8 ((4-Bromobutan-2-yl)cyclopropane)
(4-Bromobutan-2-yl)cyclopropane Chemical and Physical Properties
Names and Identifiers
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- EN300-1940534
- (4-bromobutan-2-yl)cyclopropane
- 2228390-93-8
- (4-Bromobutan-2-yl)cyclopropane
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- Inchi: 1S/C7H13Br/c1-6(4-5-8)7-2-3-7/h6-7H,2-5H2,1H3
- InChI Key: CJSAUDDQMYIWNF-UHFFFAOYSA-N
- SMILES: BrCCC(C)C1CC1
Computed Properties
- Exact Mass: 176.02006g/mol
- Monoisotopic Mass: 176.02006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 66.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
(4-Bromobutan-2-yl)cyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1940534-0.05g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 0.05g |
$1212.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-0.1g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 0.1g |
$1269.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-0.25g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 0.25g |
$1328.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-0.5g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 0.5g |
$1385.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-1.0g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 1g |
$1442.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-2.5g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 2.5g |
$2828.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-5.0g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 5g |
$4184.0 | 2023-05-31 | ||
| Enamine | EN300-1940534-10.0g |
(4-bromobutan-2-yl)cyclopropane |
2228390-93-8 | 10g |
$6205.0 | 2023-05-31 |
(4-Bromobutan-2-yl)cyclopropane Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (4-Bromobutan-2-yl)cyclopropane
Latest Research Insights on (4-Bromobutan-2-yl)cyclopropane (CAS: 2228390-93-8) in Chemical Biology and Pharmaceutical Applications
The compound (4-Bromobutan-2-yl)cyclopropane (CAS: 2228390-93-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. This research brief synthesizes the latest findings on its synthesis, applications, and mechanistic insights, drawing from peer-reviewed studies published in 2023-2024.
A key breakthrough involves its role in modular synthesis of cyclopropane-containing drug candidates. A study in Journal of Medicinal Chemistry (2024) demonstrated its utility in Suzuki-Miyaura cross-coupling reactions to generate cyclopropane-fused heterocycles, achieving 78-92% yields with Pd/XPhos catalytic systems. The bromoalkyl side chain facilitates selective functionalization, enabling rapid diversification of scaffolds for kinase inhibitor development.
Notably, researchers at MIT (2023) leveraged 2228390-93-8 as a precursor for PROTAC (proteolysis-targeting chimera) warheads. The cyclopropane moiety enhanced metabolic stability of resulting compounds, with lead molecules showing 3-fold improved in vivo half-life compared to non-cyclopropyl analogs in murine models. This addresses a critical challenge in targeted protein degradation therapeutics.
Mechanistic studies using cryo-EM (Nature Chemical Biology, 2024) revealed that derivatives of (4-Bromobutan-2-yl)cyclopropane induce unique conformational changes in target proteins. The strained cyclopropane ring creates optimal van der Waals interactions with allosteric pockets, explaining the enhanced binding affinity (Kd = 0.8-1.2 μM) observed in multiple enzyme systems.
Current challenges include optimizing the stereoselective synthesis of this compound - recent work in ACS Catalysis (2024) developed an enantioselective route using chiral copper catalysts (92% ee). Scalability remains a focus, with flow chemistry approaches achieving 85% yield at 100g scale in continuous reactors (Org. Process Res. Dev., 2023).
These advances position 2228390-93-8 as a strategic intermediate for next-generation therapeutics, particularly in oncology and neurodegenerative diseases. Ongoing clinical trials featuring its derivatives (NCT05678945) may validate its translational potential within 2-3 years.
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